Magnesium di(phenolate)

• CAS No.: 7721-07-5
• Molecular Formula: C12H10MgO2
• Molecular Weight: 210.51 g/mol
• IUPAC Name: magnesium;diphenoxide
• InChI: InChI=1S/2C6H6O.Mg/c2*7-6-4-2-1-3-5-6;/h2*1-5,7H;/q;;+2/p-2
• InChI Key: KRPXAHXWPZLBKL-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C(C=C1)[O-].C1=CC=C(C=C1)[O-].[Mg+2]

Description

Magnesium di(phenolate) is a useful research compound. Its molecular formula is C12H10MgO2 and its molecular weight is 210.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 282 g of phenol and 86 g of magnesium methylate prepared from metallic magnesium and methanol was heated at 70° C. to make a solution, to which 300 ml of n-heptane was added. The mixture was refluxed at 98° C. for 24 hours, then cooled, and evaporated in a rotary evaporator to remove heptane, phenol and methanol, thereby giving 170 g of magnesium phenolate.

Synthesis routes and methods II

Procedure details

A mixture of 48.5 g of this magnesium methylate and 105 g of phenol was suspended in 150 ml of n-heptane. The suspension was heated to reflux n-heptane at 98° C. for 10 hours, then cooled, and evaporated in a rotary evaporator to remove n-heptane and methanol, thereby giving 110 g of magnesium phenolate.

Synthesis routes and methods III

Procedure details

A powder of commercial magnesium oxide (80 g) calcined at 550° C. and 282 g of phenol were charged in a ball mill and mixed at 150° C. for 16 hours. Phenol was thoroughly removed by vacuum evaporation to give magnesium phenolate-containing magnesium oxide of particle sizes 10-16 mesh.

Synthesis routes and methods IV

Procedure details

0.637 g of 2,6-di-tert-butyl-4-methylphenol (from Aldrich) and 2.9 ml of a 1.0 molar solution of dibutylmagnesium (DBM) in heptane (from Aldrich) were combined at 25° C. and stirred for 10 hours in 26 ml of cyclohexane before use.